![molecular formula C7H4ClFN2 B1424056 3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine CAS No. 1190312-42-5](/img/structure/B1424056.png)
3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine
Overview
Description
The compound “3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine” is a derivative of 1H-pyrrolo[2,3-b]pyridine . Pyrrolopyridines are heterocyclic compounds containing a five-membered pyrrole ring fused to a six-membered pyridine ring . They are also called azaindoles or azaizoindoles, depending on the arrangement of nitrogen atoms in the bicyclic structure .
Synthesis Analysis
The synthesis of pyrrolopyridine derivatives has been reported in several studies . One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives is characterized by a pyrrole moiety fused to a pyridine nucleus . The specific structure of “this compound” is not available in the retrieved information.Scientific Research Applications
Synthesis Methods
Concise Synthesis Techniques : The compound has been involved in the development of concise and efficient synthesis methods. For instance, a study by Thibault et al. (2003) described the preparation of 4-fluoro-1H-pyrrolo[2,3-b]pyridine from 1H-pyrrolo[2,3-b]pyridine N-oxide, showcasing regioselective fluorination techniques (Thibault et al., 2003).
Building Blocks for Derivatives : It serves as a versatile building block for synthesizing various derivatives. Figueroa‐Pérez et al. (2006) reported the use of 6-chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine for creating 4-substituted 7-azaindole derivatives (Figueroa‐Pérez et al., 2006).
Molecular Characterization and Reactivity
Synthesis and Characterization : A study by Murthy et al. (2017) focused on synthesizing, characterizing, and studying the reactivity of related compounds like 4-chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one. This included X-ray diffraction, FT-IR, FT-Raman, NMR, and ESI-MS analyses, highlighting the compound's utility in advanced chemical analysis (Murthy et al., 2017).
Electronic Structure Analysis : Hazra et al. (2012) conducted an experimental charge density distribution study on 4-chloro-1H-pyrrolo[2,3-b]pyridine using high-resolution X-ray diffraction, providing insights into the electronic structure of the molecule (Hazra et al., 2012).
Application in Medicinal Chemistry
Chemosensor Development : Maity et al. (2018) synthesized new fluorophores based on 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione, highlighting their application as chemosensors for Fe3+/Fe2+ ions and their use in living cell imaging (Maity et al., 2018).
Docking and QSAR Studies : Caballero et al. (2011) performed docking and quantitative structure-activity relationship studies on derivatives, including 3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline, as c-Met kinase inhibitors, demonstrating its relevance in drug design (Caballero et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with fibroblast growth factor receptors (fgfrs) , which play a crucial role in various types of tumors .
Mode of Action
It can be hypothesized that, like other fgfr inhibitors, it may bind to these receptors, inhibiting their activation and downstream signaling .
Biochemical Pathways
Fgfr inhibitors generally affect the ras–mek–erk, plcγ, and pi3k–akt signaling pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes .
Result of Action
Fgfr inhibitors can inhibit cancer cell proliferation, induce apoptosis, and inhibit migration and invasion of cancer cells .
Future Directions
Properties
IUPAC Name |
3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFN2/c8-5-3-10-6-1-4(9)2-11-7(5)6/h1-3,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACHXCTDYMIHJFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC=C2Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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